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Compound of Interest

Compound Name: 2-Bromo-1,3-diisopropylbenzene

Cat. No.: B1280823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-Bromo-1,3-
diisopropylbenzene in organic solvents. Due to a lack of publicly available quantitative

solubility data for this specific compound, this document focuses on qualitative solubility

information, comparative data from its structural analog, 1,3-diisopropylbenzene, and detailed

experimental protocols for determining its solubility. This guide is intended to be a valuable

resource for researchers and professionals in drug development and chemical synthesis,

offering the necessary theoretical and practical framework to handle and utilize 2-Bromo-1,3-
diisopropylbenzene effectively in various solvent systems.

Introduction
2-Bromo-1,3-diisopropylbenzene (CAS No: 57190-17-7) is a halogenated aromatic

hydrocarbon. Its molecular structure, featuring a bulky diisopropylphenyl group, renders it a key

intermediate in the synthesis of complex organic molecules, including N-heterocyclic carbene

(NHC) ligands and other specialty chemicals. An understanding of its solubility characteristics is

paramount for its application in chemical synthesis, particularly for reaction solvent selection,

optimization of reaction conditions, and purification processes such as crystallization.
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A summary of the key physicochemical properties of 2-Bromo-1,3-diisopropylbenzene is

presented in Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of 2-Bromo-1,3-diisopropylbenzene

Property Value Reference

Molecular Formula C₁₂H₁₇Br [1]

Molecular Weight 241.17 g/mol [1]

Appearance Liquid [2]

Density 1.171 g/mL at 25 °C [2]

Boiling Point 128-130 °C (15 Torr) [3]

Flash Point 98 °C [1]

LogP 4.69590 [1]

Solubility Profile
Qualitative Solubility of 2-Bromo-1,3-diisopropylbenzene
While specific quantitative data is not readily available in the literature, experimental

procedures involving 2-Bromo-1,3-diisopropylbenzene and its derivatives provide strong

indications of its solubility in common organic solvents.

Water: The compound is reported to be insoluble in water, with a calculated solubility of 4.3 x

10⁻³ g/L at 25 °C.[4]

Organic Solvents: Synthesis procedures for 2-Bromo-1,3-diisopropylbenzene and related

compounds consistently utilize nonpolar and polar aprotic solvents, implying good solubility.

Ether (Diethyl Ether): Used as a solvent in the synthesis of the title compound, indicating

its solubility.[2]

Heptane: Employed as an eluent in the purification of 2-Bromo-1,3-diisopropylbenzene
by silica gel column chromatography, which suggests it is soluble in this nonpolar solvent.
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[2]

Tetrahydrofuran (THF): A derivative, 1,3-Bis-(2,6-diisopropylphenyl)imidazolinium chloride,

is prepared in THF, suggesting the precursor, and by extension 2-Bromo-1,3-
diisopropylbenzene, is soluble in THF.[5][6]

Toluene and Pentane: A related N-heterocyclic carbene is noted to be highly soluble in

toluene and pentane.[7][8]

Based on its nonpolar, hydrophobic structure (LogP of ~4.7), it can be inferred that 2-Bromo-
1,3-diisopropylbenzene exhibits high solubility in nonpolar solvents like hexane, heptane, and

toluene, and moderate to high solubility in polar aprotic solvents such as diethyl ether and

tetrahydrofuran. Its solubility is expected to be low in polar protic solvents like ethanol and

methanol.

Quantitative Solubility of the Structural Analog: 1,3-
Diisopropylbenzene
To provide a quantitative reference, the solubility of the parent compound, 1,3-

diisopropylbenzene (CAS No: 99-62-7), is presented in Table 2. The structural similarity

suggests that 2-Bromo-1,3-diisopropylbenzene will exhibit a comparable solubility profile in

organic solvents.

Table 2: Solubility of 1,3-Diisopropylbenzene
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Solvent Temperature (°C) Solubility Reference

Water 25 0.0425 mg/mL [9]

Alcohol Not Specified
Soluble in all

proportions
[9]

Ether Not Specified
Soluble in all

proportions
[9]

Acetone Not Specified
Soluble in all

proportions
[9]

Benzene Not Specified
Soluble in all

proportions
[9]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 2-
Bromo-1,3-diisopropylbenzene in an organic solvent using the isothermal shake-flask

method.

Materials and Equipment
2-Bromo-1,3-diisopropylbenzene (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatic shaker bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector (e.g., UV or FID)
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Procedure
Preparation of Saturated Solutions:

Add an excess amount of 2-Bromo-1,3-diisopropylbenzene to several sealed vials.

Accurately add a known volume of the chosen organic solvent to each vial.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired constant temperature (e.g.,

25 °C, 37 °C).

Agitate the vials for a sufficient time (typically 24-72 hours) to ensure that equilibrium is

reached.

Phase Separation:

Allow the vials to stand undisturbed at the same constant temperature for at least 24 hours

to allow the undissolved solid to sediment.

For fine suspensions, centrifuge the samples to facilitate the separation of the solid and

liquid phases.

Sample Analysis:

Carefully withdraw a known volume of the clear supernatant using a pre-warmed/cooled

syringe to match the equilibration temperature.

Filter the withdrawn sample through a syringe filter into a pre-weighed volumetric flask.

Dilute the filtered sample with a known volume of the solvent.

Determine the concentration of 2-Bromo-1,3-diisopropylbenzene in the diluted sample

using a pre-validated HPLC or GC method.

Calculation of Solubility:
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Calculate the concentration of the saturated solution from the measured concentration of

the diluted sample and the dilution factor.

Express the solubility in appropriate units (e.g., g/100 mL, mol/L).

Visualizations
Experimental Workflow
The following diagram illustrates the experimental workflow for determining the solubility of 2-
Bromo-1,3-diisopropylbenzene.

Figure 1: Experimental Workflow for Solubility Determination
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Click to download full resolution via product page

Caption: Workflow for solubility determination.

Logical Relationships in Solubility
The diagram below outlines the logical relationship between the structural features of 2-
Bromo-1,3-diisopropylbenzene and its expected solubility behavior.

Figure 2: Structure-Solubility Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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